molecular formula C7H13NO2Si B8472089 (Trimethylsilyl)methyl cyanoacetate CAS No. 139521-71-4

(Trimethylsilyl)methyl cyanoacetate

Cat. No. B8472089
CAS RN: 139521-71-4
M. Wt: 171.27 g/mol
InChI Key: OAFYYZQINGWBQR-UHFFFAOYSA-N
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Description

(Trimethylsilyl)methyl cyanoacetate is a useful research compound. Its molecular formula is C7H13NO2Si and its molecular weight is 171.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality (Trimethylsilyl)methyl cyanoacetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Trimethylsilyl)methyl cyanoacetate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

139521-71-4

Molecular Formula

C7H13NO2Si

Molecular Weight

171.27 g/mol

IUPAC Name

trimethylsilylmethyl 2-cyanoacetate

InChI

InChI=1S/C7H13NO2Si/c1-11(2,3)6-10-7(9)4-5-8/h4,6H2,1-3H3

InChI Key

OAFYYZQINGWBQR-UHFFFAOYSA-N

Canonical SMILES

C[Si](C)(C)COC(=O)CC#N

Origin of Product

United States

Synthesis routes and methods I

Procedure details

8.5 g (0.1 mole) of cyanoacetic acid, 10.43 g (0.1 mole) of trimethylsilylmethanol, 30.66 g (0.12 mole) of 2-chloro-1-methylpyridinium iodide, 24.3 g (0.24 mole) of triethylamine and 200 ml of tetrahydrofuran were placed in a reaction vessel and reaction was allowed to take place at 50° C. for 3 hours in an argon atmosphere. Thereafter, a 10% aqueous sodium thiosulfate solution was added, followed by extraction with ether. An organic layer obtained was washed with a 10% aqueous sodium thiosulfate solution and then with water, then dried overnight with anhydrous magnesium. Thereafter, the desiccant was filtered off and the solvent was removed under a reduced pressure, followed by vacuum distillation to afford 14.6 g of trimethylsilylmethyl α-cyanoacetate (NCCH2CO2CH2SiMe3) (b.p. 81°-82° C./2 mmHg, yield 85%).
Quantity
8.5 g
Type
reactant
Reaction Step One
Quantity
10.43 g
Type
reactant
Reaction Step One
Quantity
30.66 g
Type
reactant
Reaction Step One
Quantity
24.3 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

Synthesis routes and methods II

Procedure details

In a reactor fitted with a Dean-Stark apparatus hydroxymethyltrimethylsilane (3.8 g, 0.036 mol) and cyanoacetic acid (3.1 g, 0.036 mol) in 50 ml of toluene are refluxed for 4 hours in the presence of one drop of concentrated sulfuric acid. The organic phase is washed twice with water and is dried over sodium sulfate. It is concentrated under reduced pressure. Distillation under vacuum (b.p. 80° C. under 0.4 hPa) gives 4.3 g (69% yield) of trimethylsilanylmethyl cyanoacetate in the form of a colorless liquid which is used as it is in the following step.
Quantity
3.8 g
Type
reactant
Reaction Step One
Quantity
3.1 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Two

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